Cas no 600-18-0 (a-Ketobutyric Acid)

a-Ketobutyric Acid Properties

Names and Identifiers

• 2-Oxobutanoic acid
• 2-Oxobutyric acid
• Methylpyruvic acid~2-Oxobutyric acid~Propionylformic acid
• 2-Ketobutyric acid
• a-Ketobutyricacid
• α-Ketobutyric Acid
• Propionylformic acid
• alpha-ketobutyric acid
• BUTANOIC ACID, 2-OXO-
• Ketobutyrate
• 2-oxobutyrate
• 3-Methylpyruvic acid
• 2-oxobutanoate
• Pyruvic acid, methyl-
• Butyric acid, 2-oxo-
• Formic acid, propionyl-
• 2-Ketobutanoic acid
• alpha-Oxo-n-butyric acid
• alpha-oxobutyric acid
• 3-methyl pyruvic acid
• 2-Oxo-n-butyric acid
• alpha-ketobutyrate
• 2-oxo-butyrate
• 2-oxo-Butyric acid
• 2-oxo-butanoic acid
• alpha-Ketobutric acid
• 2-keto-butyrate
• alpha-Keto-n-butyr
• +Expand

• MDL： MFCD00004164
• InChIKey： TYEYBOSBBBHJIV-UHFFFAOYSA-N
• Inchi： 1S/C4H6O3/c1-2-3(5)4(6)7/h2H2,1H3,(H,6,7)
• SMILES： O=C(C(=O)O[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 102.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 102.032
• Heavy Atom Count: 7
• Complexity: 95.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 0.05010
• PSA: 54.37000
• Refractive Index: n/D 1.490
• Boiling Point: 84 °C/20 mmHg(lit.)
• Melting Point: 30-34 °C (lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• FEMA: 3723
• Solubility: H2O: soluble0.1g/mL, clear
• Color/Form: 1.0 M in toluene
• Color/Form: Colorless paste
• PH: 1.1 (100g/l, H2O, 20℃)
• Sensitiveness: Easy to absorb moisture and sensitive to heat
• pka: 2.5(at 25℃)
• Density: 0.878 g/mL

a-Ketobutyric Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1759
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：8

a-Ketobutyric Acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters